N-[3-(4-fluorophenoxy)propyl]-1-butanamine

• IUPAC Name: N-[3-(4-fluorophenoxy)propyl]butan-1-amine
• InChI: InChI=1S/C13H20FNO/c1-2-3-9-15-10-4-11-16-13-7-5-12(14)6-8-13/h5-8,15H,2-4,9-11H2,1H3
• InChI Key: MOAHHOPMWHBVEB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCOC1=CC=C(C=C1)F
• Molecular Formula: C13H20FNO
• Molecular Weight: 225.30 g/mol

Description

N-[3-(4-fluorophenoxy)propyl]-1-butanamine, also known as 4-Fluoroamphetamine (4-FA), is a synthetic compound belonging to the amphetamine class of drugs. It is a potent stimulant with effects similar to those of other amphetamines, such as increased energy, alertness, and euphoria. However, unlike other amphetamines, 4-FA has been found to have a unique pharmacological profile, which makes it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of 4-FA is similar to that of other amphetamines. It acts as a substrate for the monoamine transporters, including dopamine, norepinephrine, and serotonin transporters. This leads to the release of these neurotransmitters into the synaptic cleft, resulting in increased neurotransmission and stimulation of the central nervous system.
Biochemical and Physiological Effects:
4-FA has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, leading to increased energy, alertness, and euphoria. It also increases heart rate, blood pressure, and body temperature, which can lead to adverse effects in high doses.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-FA for scientific research is its unique pharmacological profile, which makes it a promising candidate for the treatment of mood disorders. However, its potential for abuse and adverse effects in high doses limit its use in laboratory experiments.

Future Directions

There are several future directions for research on 4-FA. One area of interest is its potential as a treatment for depression and other mood disorders. Another area of interest is its potential as a tool for studying the role of serotonin in the brain. Further research is needed to fully understand the pharmacological properties of 4-FA and its potential applications in scientific research.
Conclusion:
In conclusion, N-[3-(4-fluorophenoxy)propyl]-1-butanamineetamine is a synthetic compound with unique pharmacological properties that make it a promising candidate for scientific research. It has been found to have a high affinity for the serotonin transporter, which makes it a potential candidate for the treatment of depression and other mood disorders. However, its potential for abuse and adverse effects in high doses limit its use in laboratory experiments. Further research is needed to fully understand the pharmacological properties of 4-FA and its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-FA involves the reaction of 4-fluorobenzaldehyde with 3-bromopropene in the presence of a catalytic amount of palladium(II) acetate and triphenylphosphine. The resulting product, 3-(4-fluorophenoxy)propene, is then reduced with sodium borohydride to yield 4-FA.

Scientific Research Applications

4-FA has been the subject of several scientific studies due to its unique pharmacological properties. It has been found to have a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. This makes it a potential candidate for the treatment of depression and other mood disorders.